Cas no 9016-87-9 (Polymethylene(polyphenyl Isocyanate) (Mn~340-400))

Polymethylene(polyphenyl Isocyanate) (Mn~340-400) Properties

Names and Identifiers

• Polymethylene polyphenyl polyisocyanate
• PMDI
• POLYMETHYLENE POLYPHENYL ISOCYANATE, MOL WT 350-380
• 1,6-Hexanediamine,polymer with N,N'''-1,6-hexanediylbis(N'-cyanoguanidine),hydrochloride
• 2,2'-hexane-1,6-diylbis(1-cyanoguanidine)-hexane-1,6-diamine hydrochloride(1:1:1)
• N,N'''-1,6-Hexanediylbis(N'-cyanoguanidine),hexamethylenediamine polymer,hydrochloride
• Poly(hexamethylenebicyanoguanide-hexamethylenediamine) hydrochloride
• polymeric biguanidin hydrochloride
• polymeric diisocyanatodiphenylmethane
• 4,4'-Diphenylmethane diisocyanate
• Diphenylmethane diisocyanate
• Bis(4-isocyanatophenyl)methane
• Isonate
• p,p'-Diphenylmethane diisocyanate
• 1,1'-Methylenebis(4-isocyanatobenzene)
• Methylbisphenyl isocyanate
• 4,4'-Methylenediphenyl diisocyanate
• Methylene bisphenyl isocyanate
• 4,4'-Diisocyanatodiphenylmethane
• Methylene diphenyl diisocyanate
• 4,4'-Methylenebis(phenyl isocyanate)
• Bis(p-isocyanatophenyl)methane
• Diphenylmethyl diisocyanate
• Caradate 30
• Desmodur 44
• Nacconate 300
• Bis(1,4-isocyanatopheny
• +Expand

• InChIKey： UPMLOUAZCHDJJD-UHFFFAOYSA-N
• Inchi： 1S/C15H10N2O2/c18-10-16-14-5-1-12(2-6-14)9-13-3-7-15(8-4-13)17-11-19/h1-8H,9H2
• SMILES： O=C=NC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])N=C=O

Computed Properties

• Exact Mass: 250.07400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Heavy Atom Count: 19
• Complexity: 332
• Topological Polar Surface Area: 58.9

Experimental Properties

• LogP: 3.21200
• PSA: 58.86000
• Refractive Index: n20/D 1.634
• Boiling Point: 392 °C5 mm Hg
• Flash Point: >230 °F
• Color/Form: Brown transparent liquid with pungent smell
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, alcohols. May decompose in moist air, or on contact with water.
• Solubility: Not determined
• Density: 1.2 g/mL at 25 °C(lit.)

Polymethylene(polyphenyl Isocyanate) (Mn~340-400) Security Information

• RTECS：TR0350000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： 26-28-38-45-36/37-23-16-7-36
• Packing Group：II
• Risk Phrases：R20
• Dangerous goods sign： Xn
• Risk Phrases： 20-36/37/38-42-42/43-26-22-39/23/24/25-23/24/25-11-20/21/22

Polymethylene(polyphenyl Isocyanate) (Mn~340-400) Customs Data

• HS CODE：3909301000
• Customs Data：

  China Customs Code:

  3909301000